N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide

• Molecular Formula: C16H16F2N2O4S
• Molecular Weight: 370.4 g/mol
• IUPAC Name: N-(2,6-difluorophenyl)-2-[(4-methoxyphenyl)sulfonyl-methylamino]acetamide
• InChI: InChI=1S/C16H16F2N2O4S/c1-20(25(22,23)12-8-6-11(24-2)7-9-12)10-15(21)19-16-13(17)4-3-5-14(16)18/h3-9H,10H2,1-2H3,(H,19,21)
• InChI Key: FNRPACNUYHHHSO-UHFFFAOYSA-N
• SMILES: CN(CC(=O)NC1=C(C=CC=C1F)F)S(=O)(=O)C2=CC=C(C=C2)OC

Description

N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide, also known as DMSA-NF, is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. DMSA-NF is a derivative of 2-aminoacetophenone and belongs to the class of sulfonamide compounds.

Mechanism of Action

The mechanism of action of N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide is not fully understood. It has been suggested that N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide may inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has been found to activate certain signaling pathways that are involved in the regulation of cell growth and survival.
Biochemical and physiological effects:
N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has been shown to have several biochemical and physiological effects. It has been found to reduce the production of reactive oxygen species, which can damage cells and contribute to the development of various diseases. N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has also been shown to reduce the levels of certain inflammatory cytokines, which are involved in the development of inflammation and autoimmune diseases. Additionally, N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has been found to increase the levels of certain antioxidants, which can help protect cells from damage.

Advantages and Limitations for Lab Experiments

N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has been shown to have low toxicity and is well tolerated in animal models. However, N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Additionally, N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has not been extensively tested in humans, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide. One direction is to further investigate its mechanism of action and identify the specific enzymes and signaling pathways that are involved in its anti-cancer and anti-inflammatory effects. Another direction is to investigate its potential use in combination with other drugs for the treatment of cancer and autoimmune diseases. Additionally, further studies are needed to determine the safety and efficacy of N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide in humans.

Synthesis Methods

The synthesis of N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide involves several steps. The first step is the reaction of 2,6-difluoroaniline with 4-methoxybenzenesulfonyl chloride in the presence of a base to form 2,6-difluoro-N-(4-methoxybenzenesulfonyl)aniline. The second step involves the reaction of the intermediate product with methyl 2-bromoacetate in the presence of a base to form N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide, which is the final product. The synthesis method of N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has been optimized to yield a high purity product with good yield.

Scientific Research Applications

N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has been widely used in scientific research for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant properties. N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been shown to reduce inflammation in animal models of arthritis and colitis. N-(2,6-difluorophenyl)-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and diabetes.